Cas no 106937-41-1 (1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate)

1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate structure
106937-41-1 structure
Product Name:1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate
CAS No:106937-41-1
MF:C19H16O4
MW:308.327945709229
CID:5616313
Update Time:2024-02-03

1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate
    • Inchi: 1S/C19H16O4/c1-22-17(20)11-16(19(21)23-2)18-14-9-5-3-7-12(14)13-8-4-6-10-15(13)18/h3-10H,11H2,1-2H3
    • InChI Key: ONQQMIKJPUUXBL-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)/C(=C1\C2=C(C=CC=C2)C2=C\1C=CC=C2)/CC(OC)=O

Experimental Properties

  • Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 459.5±35.0 °C(Predicted)

1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Benzene
Reference
Dehydration induced by intramolecular redox character of a stable allylidenetributylphosphorane
Kawamura, Yasuhiko; et al, Tetrahedron Letters, 1997, 38(45), 7893-7896

1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate Raw materials

1,4-Dimethyl 2-(9H-fluoren-9-ylidene)butanedioate Preparation Products

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